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Compound of Interest

Compound Name: Ocresolphthalein

Cat. No.: B13147035

Abstract

This technical guide provides an in-depth overview of o-cresolphthalein complexone, a key
reagent in clinical chemistry and analytical sciences. The document details its chemical and
physical properties, with a primary focus on its application in the colorimetric determination of
calcium in biological samples. This guide is intended for researchers, scientists, and drug
development professionals, offering detailed experimental protocols and performance data to
aid in laboratory applications.

Introduction

o-Cresolphthalein complexone, also known as metalphthalein, is a metallochromic indicator
that forms a colored complex with alkaline earth metals. Its most prominent application is in the
gquantitative determination of calcium in serum, plasma, and other biological fluids. This method
is widely adopted in clinical laboratories due to its simplicity, speed, and suitability for
automation. In an alkaline medium, o-cresolphthalein complexone forms a distinct purple-
colored complex with calcium ions, the intensity of which is directly proportional to the calcium
concentration and can be measured spectrophotometrically.

Chemical and Physical Properties

o-Cresolphthalein complexone is a phthalein dye derivative with chelating properties. Its
chemical structure allows for the formation of stable complexes with divalent metal ions.
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Property Value

CAS Number 2411-89-4[1][2][3][4][5]

Molecular Formula C32H32N2012[1][3][5]

Molecular Weight 636.6 g/mol [1][5][6]

Appearance White to off-white crystalline powder[5]

. Soluble in methanol and ethanol; slightly soluble
Solubility

in water[5]
pH Indicator Range Colorless below pH 8.2, red above pH 9.8[2][5]
Absorbance Maximum (Ca2* complex) 570 - 580 nm[2][5]

Principle of Calcium Determination

The determination of calcium using o-cresolphthalein complexone is based on the formation of
a colored complex in an alkaline environment. The reaction can be summarized as follows:

Ca?* (in sample)

o-Cresolphthalein Complexone Ca-OCPC Complex
(colorless) (Purple)

Alkaline pH

Click to download full resolution via product page
Caption: Reaction of Calcium with o-Cresolphthalein Complexone.

In an alkaline medium, calcium ions (Ca?*) react with o-cresolphthalein complexone to form a
stable, purple-colored complex. The intensity of the color produced is directly proportional to
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the concentration of calcium in the sample and is quantified by measuring the absorbance at a
wavelength between 570 and 580 nm. To prevent interference from other divalent cations,
particularly magnesium, a chelating agent such as 8-hydroxyquinoline is often included in the
reagent mixture to bind with magnesium ions.

Experimental Protocol: Manual Determination of
Serum Calcium

This section provides a detailed step-by-step protocol for the manual colorimetric determination
of calcium in serum samples.

4.1. Reagents and Materials

o Color Reagent: A solution containing o-cresolphthalein complexone and 8-hydroxyquinoline
in a buffered solution.

o Buffer Reagent: An alkaline buffer, such as 2-amino-2-methyl-1-propanol, to maintain the
optimal pH for the reaction.

¢ Calcium Standard: A solution of known calcium concentration (e.g., 10 mg/dL).
o Patient Serum Samples

e Test tubes

e Pipettes

e Spectrophotometer

4.2. Assay Procedure

The following diagram illustrates the workflow for the manual calcium determination assay.
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Caption: Workflow for Manual Serum Calcium Determination.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13147035?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13147035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Protocol:

o Prepare the Working Reagent: Mix equal volumes of the Color Reagent and the Buffer
Reagent. Allow the mixture to stand at room temperature for at least 20 minutes before use.

o Label Test Tubes: Prepare and label a set of test tubes for the blank, standard, and each
patient sample.

o Dispense Working Reagent: Pipette 1.0 mL of the prepared Working Reagent into each
labeled test tube.

e Add Samples:
o To the "Blank" tube, add no sample.
o To the "Standard" tube, add 20 pL of the Calcium Standard solution.
o To each "Sample" tube, add 20 pL of the respective patient serum.

e Mix and Incubate: Gently mix the contents of each tube and let them stand at room
temperature for 5 minutes to allow for color development.

e Spectrophotometer Measurement:
o Set the spectrophotometer to a wavelength of 575 nm.
o Use the "Blank" tube to zero the instrument.
o Measure and record the absorbance of the "Standard" and each "Sample" tube.

» Calculation: Calculate the calcium concentration in the patient samples using the following
formula:

Calcium (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x Concentration of
Standard

Application in Automated Analyzers
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The o-cresolphthalein complexone method is well-suited for automation and is a standard
procedure on many clinical chemistry analyzers. Automated systems offer high throughput,
improved precision, and reduced sample and reagent volumes.

Parameter Typical Performance Data

Linearity Up to 15-20 mg/dL

Precision (CV%) 1-3%

Sample Volume 10-50 puL

Throughput Up to 200+ samples per hour
Interferences

Several substances can potentially interfere with the accuracy of the o-cresolphthalein
complexone method for calcium determination:

e Magnesium: As a divalent cation, magnesium can also form a colored complex with the
reagent. The inclusion of 8-hydroxyquinoline in the reagent formulation effectively minimizes
this interference by preferentially binding to magnesium.

e Hemolysis, Icterus, and Lipemia: Grossly hemolyzed, icteric, or lipemic samples may
interfere with the spectrophotometric reading. A sample blank may be necessary for such
specimens.

e Anticoagulants: Chelating anticoagulants such as EDTA, citrate, and oxalate must be
avoided as they will bind calcium, making it unavailable for reaction with the chromogen.
Heparin is the recommended anticoagulant if plasma is to be used.

Conclusion

o-Cresolphthalein complexone remains a cornerstone reagent for the routine measurement of
calcium in clinical and research settings. Its reliability, ease of use, and adaptability to
automated platforms ensure its continued importance in diagnostics and scientific investigation.
This guide provides the essential technical information and protocols to effectively utilize this
valuable analytical tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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